Tert-butyl 2-(((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)carbamoyl)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 2-[[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methylcarbamoyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C20H25N7O4/c1-12-22-18(31-25-12)13-7-5-10-27-15(23-24-16(13)27)11-21-17(28)14-8-6-9-26(14)19(29)30-20(2,3)4/h5,7,10,14H,6,8-9,11H2,1-4H3,(H,21,28)
• InChI Key: NRVSNGAPHZXYOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=CN3C2=NN=C3CNC(=O)C4CCCN4C(=O)OC(C)(C)C
• Molecular Formula: C20H25N7O4
• Molecular Weight: 427.5 g/mol

Description

Tert-butyl 2-(((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)carbamoyl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C20H25N7O4 and its molecular weight is 427.465. The purity is usually 95%.
BenchChem offers high-quality Tert-butyl 2-(((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)carbamoyl)pyrrolidine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Tert-butyl 2-(((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)carbamoyl)pyrrolidine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Fragrance Chemicals Research

2-(4-tert-butylbenzyl)propionaldehyde, also known as lysmeral, is a fragrance chemical frequently used in cosmetic products. A study developed an LC-MS/MS method for analyzing four lysmeral metabolites in urine samples collected between 2000 and 2018. The results indicated a significant decline in exposure to lysmeral over time, but the presence of metabolites in nearly all samples suggests continued broad exposure and highlights the importance of further efforts to reduce exposure towards lysmeral (Scherer et al., 2020).

2. Exposure to Chemical Compounds in Occupational Settings

An investigation into new-onset asthma cases in a chemical plant identified 3-amino-5-mercapto-1,2,4-triazole (AMT) as a potential causative agent. This study provides insights into the occupational health risks associated with exposure to specific chemical compounds and the importance of monitoring and mitigating such risks in industrial settings (Hnizdo et al., 2004).

3. Neuropharmacology Research

GABA(A) receptor α5-selective inverse agonists, such as the triazolophthalazine α5IA, have been studied for their cognitive performance enhancement potential and anxiogenic-like activity. Research in this area explores the balance between therapeutic potential and side effects, contributing to our understanding of receptor-specific drug development (Eng et al., 2010).